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Compound of Interest

Compound Name: Ethylmalonic acid-d3

Cat. No.: B1433853 Get Quote

For researchers and drug development professionals utilizing Ethylmalonic acid-d3 as an

internal standard or for metabolic studies, selecting a reliable supplier is paramount to ensuring

data accuracy and reproducibility. This guide provides an objective comparison of prominent

suppliers of Ethylmalonic acid-d3, focusing on product specifications, available data, and the

experimental protocols used to verify product quality.

Supplier Overview and Product Specifications
Several reputable chemical suppliers offer Ethylmalonic acid-d3. The table below summarizes

the key product specifications as advertised by each company. It is important to note that while

this information provides a valuable overview, lot-to-lot variability is inherent in chemical

synthesis. Researchers should always request a lot-specific Certificate of Analysis (CoA) for

detailed information.
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Supplier Product Name CAS Number
Chemical
Purity

Isotopic
Enrichment

Cayman

Chemical

Ethylmalonic

Acid-d3
70907-93-6 -

≥99% deuterated

forms (d1-d3)[1]

Eurisotop

(Cambridge

Isotope

Laboratories)

ETHYLMALONI

C ACID

(METHYL-D3,

98%)

70907-93-6 98%[2][3] 98%

MedChemExpres

s

Ethylmalonic

acid-d3
70907-93-6 - -

Sigma-Aldrich
Ethylmalonic

acid
601-75-2

97% (for

unlabeled)
-

Note: MedChemExpress and Sigma-Aldrich do not provide readily available, specific purity or

isotopic enrichment data for the deuterated form on their primary product pages.[4] It is highly

recommended to contact them directly for this information.

Experimental Protocols for Quality Assessment
The quality of Ethylmalonic acid-d3 is primarily assessed by determining its chemical purity

and isotopic enrichment. The following are detailed, generalized methodologies for these

crucial experiments.

Purity Determination by Quantitative NMR (qNMR)
Spectroscopy
Quantitative NMR (qNMR) is a powerful technique for determining the purity of a substance by

comparing the integral of a signal from the analyte to that of a certified internal standard of

known concentration.

Experimental Protocol:

Sample Preparation:
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Accurately weigh a specific amount of Ethylmalonic acid-d3 and a certified internal

standard (e.g., maleic acid, dimethyl sulfone) into a clean vial.

Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g., DMSO-d6,

D2O).

Transfer the solution to a 5 mm NMR tube.

NMR Data Acquisition:

Acquire a proton (¹H) NMR spectrum on a spectrometer with a high magnetic field strength

(e.g., 400 MHz or higher).

Ensure the relaxation delay (d1) is at least 5 times the longest T1 relaxation time of the

signals of interest to allow for full relaxation and accurate integration.

A sufficient number of scans should be acquired to achieve a high signal-to-noise ratio

(S/N > 250:1 for <1% integration error).[5]

Data Processing and Analysis:

Apply Fourier transformation to the Free Induction Decay (FID).

Carefully phase the spectrum and perform baseline correction.

Integrate a well-resolved, non-overlapping signal from Ethylmalonic acid-d3 and a signal

from the internal standard.

Calculate the purity of Ethylmalonic acid-d3 using the following formula:

Where:

I = Integral value

N = Number of protons for the integrated signal

MW = Molecular weight

m = mass
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P = Purity of the standard
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Quantitative NMR (qNMR) workflow for purity determination.

Isotopic Enrichment Analysis by Mass Spectrometry
Mass spectrometry (MS), often coupled with liquid chromatography (LC-MS), is the standard

method for determining the isotopic enrichment of a labeled compound.

Experimental Protocol:

Sample Preparation:

Prepare a dilute solution of Ethylmalonic acid-d3 in a suitable solvent (e.g., methanol,

acetonitrile/water).

For analysis from a biological matrix, a protein precipitation or liquid-liquid extraction step

may be necessary.[6]

LC-MS/MS Analysis:

Inject the sample into an LC-MS/MS system.

Separate the analyte using a suitable chromatography column (e.g., C18).

The mass spectrometer is operated in a mode to detect the molecular ions of both the

deuterated (d3) and unlabeled (d0) Ethylmalonic acid.

High-resolution mass spectrometry can be particularly useful to resolve isobaric

interferences.
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Data Analysis:

Determine the peak areas for the mass-to-charge ratios (m/z) corresponding to the d3 and

d0 forms of Ethylmalonic acid.

The isotopic enrichment is calculated as the percentage of the d3 form relative to the total

amount of all isotopic forms.
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Workflow for isotopic enrichment analysis by LC-MS/MS.

Conclusion
The selection of an Ethylmalonic acid-d3 supplier should be based on a careful evaluation of

their product specifications and the transparency of their quality control data. While Cayman

Chemical and Eurisotop provide clear specifications for their products, it is crucial for

researchers to obtain lot-specific Certificates of Analysis from any supplier to confirm the purity

and isotopic enrichment. The experimental protocols outlined above provide a framework for in-

house verification or for understanding the data provided by the supplier. By ensuring the

quality of this critical reagent, researchers can have greater confidence in the validity of their

experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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